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Compound of Interest

Compound Name: 3-Amino-2-methoxypropanoic acid

Cat. No.: B15271494

Get Quote

Part 1: Executive Summary & Strategic Analysis
Target Molecule: 3-Amino-2-methoxypropanoic acid Synonyms:

-Methoxy-

-alanine; Isoserine methyl ether CAS Registry Number: 1339910-54-1 (Generic/Racemic),
32620-11-4 ((S)-isomer) Molecular Formula:

Molecular Weight: 119.12 g/mol [1][2]

Scientific Significance
3-Amino-2-methoxypropanoic acid is a critical non-proteinogenic amino acid used primarily

in the design of peptidomimetics and DNA-binding polyamides. Unlike its structural isomer O-

methyl serine (2-amino-3-methoxypropanoic acid), which modifies the side chain, this molecule

modifies the backbone, introducing an

-methoxy substituent into a

-amino acid scaffold.
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This modification is chemically significant because:

Conformational Rigidity: The

-methoxy group restricts bond rotation, favoring specific secondary structures (e.g., hairpin
turns in polyamides as demonstrated by Boger et al.).

Proteolytic Stability: The

-amino acid backbone renders peptides resistant to standard proteases.

Solubility: The ether linkage increases lipophilicity compared to the hydroxyl parent

(isoserine) while maintaining water solubility.

Part 2: Retrosynthetic Analysis & Pathway Design
To synthesize 3-amino-2-methoxypropanoic acid with high regiocontrol, we must avoid the

common pitfall of producing the

-amino-

-methoxy isomer (O-methyl serine). Direct alkylation of

-alanine is non-selective.

The most robust strategy employs a Regioselective Ring Opening of Glycidates. This pathway

ensures the nitrogen nucleophile attacks the less hindered C3 position, while the oxygen

functionality is established at C2.

Logical Disconnection
Target: 3-Amino-2-methoxypropanoic acid[1]

Precursor 1: 3-Azido-2-methoxypropanoate (Masked amine, established ether)

Precursor 2: 3-Azido-2-hydroxypropanoate (Result of nucleophilic opening)

Starting Material: Methyl 2,3-epoxypropionate (Methyl glycidate)
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Figure 1: Retrosynthetic logic flow prioritizing regiochemical control.

Part 3: Detailed Experimental Protocol
Phase A: Regioselective Epoxide Opening
Objective: Introduce the nitrogen at the

-position (C3) using an azide nucleophile.

Reagents: Methyl 2,3-epoxypropionate (10 mmol), Sodium Azide (

, 15 mmol), Ammonium Chloride (

, 15 mmol), Methanol/Water (8:1).

Mechanism: The azide ion (

) attacks the less sterically hindered primary carbon (C3) of the epoxide, resulting in the
opening of the ring to form the secondary alcohol at C2.

Protocol:

Dissolve methyl 2,3-epoxypropionate (1.02 g, 10 mmol) in MeOH (20 mL) and

(2.5 mL).

Add

(0.80 g, 15 mmol) and

(0.98 g, 15 mmol).
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Reflux the mixture at 65°C for 4–6 hours. Monitor by TLC (Silica, 30% EtOAc/Hexane). The

epoxide spot (

) should disappear, replaced by a more polar product (

).

Concentrate the solvent under reduced pressure.

Resuspend residue in EtOAc (50 mL) and wash with water (2 x 10 mL).

Dry organic layer over

, filter, and concentrate to yield Methyl 3-azido-2-hydroxypropionate as a pale yellow oil.

Yield Expectation: 85–90%.[3]

Phase B: O-Methylation (The Critical Step)
Objective: Methylate the secondary alcohol without affecting the azide or ester.

Reagents: Methyl Iodide (MeI), Silver Oxide (

), Acetonitrile (

) or DMF.

Why

? Silver oxide provides mild, neutral conditions that minimize

-elimination (which would reform the acrylate) or racemization, common risks with strong
bases like NaH.

Protocol:

Dissolve the crude azido alcohol (1.45 g, 10 mmol) in anhydrous

(20 mL).

Add Methyl Iodide (2.0 mL, 32 mmol) followed by
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(3.5 g, 15 mmol).

Stir the suspension vigorously at room temperature for 12–24 hours in the dark (wrap flask in

foil).

Filter the mixture through a Celite pad to remove silver salts. Wash the pad with EtOAc.

Concentrate the filtrate. Purify via flash column chromatography (Silica, 10-20%

EtOAc/Hexane) to isolate Methyl 3-azido-2-methoxypropionate.

Yield Expectation: 70–80%.

Phase C: Staudinger Reduction & Hydrolysis
Objective: Convert the azide to the amine and deprotect the ester.

Reagents: Triphenylphosphine (

), THF, Water; followed by LiOH.

Protocol:

Reduction: Dissolve the methylated azide (1.0 g, 6.3 mmol) in THF (15 mL). Add

(1.8 g, 6.9 mmol). Stir until gas evolution (

) ceases (approx. 2 hours). Add

(2 mL) and stir for another 12 hours to hydrolyze the aza-ylide intermediate.

Hydrolysis: To the same reaction vessel, add LiOH (1M aqueous solution, 10 mL). Stir at

room temperature for 4 hours.

Workup: Wash the aqueous layer with

(3 x 20 mL) to remove

and

.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15271494?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acidify the aqueous layer to pH 5–6 using 1M HCl.

Lyophilize the aqueous solution to obtain the crude amino acid. Desalt using ion-exchange

chromatography (Dowex 50W-X8, elute with 1M

) if high purity is required.

Final Product:3-Amino-2-methoxypropanoic acid.

Part 4: Characterization & Quality Control
Analytical Data Profile
The following parameters validate the structure of the synthesized material.
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Technique Parameter
Expected Value /
Signal

Structural
Assignment

1H NMR 3.05 - 3.35 ppm Multiplet (2H)

(

-protons,

)

1H NMR 3.40 ppm Singlet (3H) (Methoxy group)

1H NMR 3.85 - 3.95 ppm dd or t (1H)

(

-proton,

)

13C NMR 174.0 ppm Singlet (Carboxyl Carbon)

13C NMR 79.5 ppm Singlet

(

-Carbon, ether

linkage)

13C NMR 58.2 ppm Singlet (Methoxy Carbon)

13C NMR 41.5 ppm Singlet

(

-Carbon, amine

linkage)

Mass Spec ESI (+) m/z 120.1 Protonated molecular

ion

Troubleshooting & Critical Control Points
Regioselectivity Check: If the
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NMR shows a signal at

4.2-4.5 ppm for the

-proton, you may have synthesized the O-methyl serine isomer (amine at C2). The

-amino isomer typically has the

-proton slightly more upfield due to the lack of a direct ammonium cation neighbor.

Elimination Byproduct: During methylation (Phase B), if you observe a new alkene peak in

NMR (

5.5-6.5 ppm),

-elimination occurred. Ensure

is fresh and the reaction is not heated.

Part 5: Process Visualization
The following diagram illustrates the complete reaction workflow with decision nodes for

purification.
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Figure 2: Step-by-step synthesis workflow from glycidate precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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